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Compound of Interest

Compound Name: 1-Chloroadamantane-D15

Cat. No.: B580167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-
Chloroadamantane-D15, a deuterated isotopologue of 1-Chloroadamantane. Given the limited

availability of specific experimental data for the deuterated compound, this document leverages

data from its non-deuterated counterpart, 1-Chloroadamantane, to provide a thorough

understanding of its expected physical characteristics. It is important to note that while the

physical properties of deuterated and non-deuterated compounds are generally very similar,

slight variations may exist.

Core Physical Properties
The primary utility of 1-Chloroadamantane-D15 in research, particularly in mass spectrometry-

based assays, is as an internal standard, where its distinct mass allows for precise

quantification of the non-deuterated analyte.
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Property Value Source

CAS Number 352431-55-1 [1][2]

Molecular Formula C10D15Cl [1]

Purity 98% atom D [1]

Synonyms

1-

Chlorotricyclo[3.3.1.13,7]decan

e-d15, 1-Adamantyl Chloride-

d15

[1]

1-Chloroadamantane (Non-Deuterated Analogue)
The following table summarizes the known physical properties of the non-deuterated form, 1-

Chloroadamantane. These values are expected to be very close approximations for 1-
Chloroadamantane-D15.

Property Value Source

CAS Number 935-56-8 [3][4]

Molecular Formula C10H15Cl [3][5]

Molecular Weight 170.68 g/mol [5]

Appearance
White to light grey adhering

crystalline solid
[3][6]

Melting Point 163-166 °C [4][7]

Boiling Point Not available [4]

Solubility

Poorly soluble in water;

Soluble in hydrocarbons and

nonpolar organic solvents.

[3][6]

Stability

Stable at room temperature in

closed containers under

normal storage and handling

conditions.

[3]
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Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 1-
Chloroadamantane-D15 are not readily available in the surveyed literature, a general

purification method for 1-Chloroadamantane has been described, which is applicable for

ensuring the purity of the material prior to any analytical characterization.

Purification of 1-Chloroadamantane
A common method for the purification of 1-Chloroadamantane involves the following steps:

Crystallization: The compound can be crystallized from aqueous methanol (MeOH).[6]

Sublimation: Further purification can be achieved by subliming the crystallized material at

100°C under a vacuum of 12 torr.[6]

Low-Temperature Crystallization: Alternatively, it can be crystallized from methanol at a

temperature of -70°C.[6]

These purification steps are crucial for obtaining a sample with high purity, which is essential

for the accurate determination of its physical properties.

Logical Relationships and Synthesis Pathway
The following diagram illustrates the conceptual relationship between the parent adamantane

structure, its chlorinated derivative, and the deuterated isotopologue. This visualization clarifies

the structural progression and the isotopic labeling that defines 1-Chloroadamantane-D15.

Adamantane
(C10H16)

1-Chloroadamantane
(C10H15Cl)

Chlorination 1-Chloroadamantane-D15
(C10D15Cl)

Isotopic Labeling
(Deuteration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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